Cas no 1487339-09-2 (1-(oxan-4-yl)prop-2-yn-1-amine)

• Product Name: 1-(oxan-4-yl)prop-2-yn-1-amine
• CAS No: 1487339-09-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD21264161
• CID: 5237961
• PubChem ID: 65589606
• Update Time: 2026-03-08

1-(oxan-4-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, α-ethynyltetrahydro-
• 1-(oxan-4-yl)prop-2-yn-1-amine

• MDL： MFCD21264161
• Inchi： 1S/C8H13NO/c1-2-8(9)7-3-5-10-6-4-7/h1,7-8H,3-6,9H2
• InChI Key： RGYYXRCIKYGFIB-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(N)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-4-yl)prop-2-yn-1-amine

Recent Advances in the Application of 1-(Oxan-4-yl)prop-2-yn-1-amine (CAS: 1487339-09-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(oxan-4-yl)prop-2-yn-1-amine (CAS: 1487339-09-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This molecule, characterized by its oxane ring and propargylamine moiety, has attracted significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1-(oxan-4-yl)prop-2-yn-1-amine derivatives as selective inhibitors of Bruton's tyrosine kinase (BTK). The researchers utilized the alkyne functionality to develop covalent inhibitors that showed improved pharmacokinetic properties compared to existing therapies. The oxane ring was found to contribute significantly to the compounds' metabolic stability, addressing a common challenge in kinase inhibitor development.

In the field of targeted protein degradation, researchers have exploited the propargylamine group of 1-(oxan-4-yl)prop-2-yn-1-amine to develop PROTAC (Proteolysis Targeting Chimera) molecules. A recent Nature Chemical Biology publication highlighted its use in creating cereblon-based degraders, where the compound served as a linker between the target-binding moiety and the E3 ligase ligand. The structural features of this molecule allowed for optimal spatial orientation critical for effective protein degradation.

From a synthetic chemistry perspective, 1-(oxan-4-yl)prop-2-yn-1-amine has proven valuable in click chemistry applications. Its dual functionality enables participation in both copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions. This versatility has been particularly useful in bioconjugation strategies for antibody-drug conjugates (ADCs), as reported in a 2024 ACS Chemical Biology paper.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary results suggest that the oxane ring may enhance blood-brain barrier penetration, while the propargylamine group could serve as a precursor for neurotransmitter analogs. Several pharmaceutical companies have included derivatives of 1-(oxan-4-yl)prop-2-yn-1-amine in their pipelines for neurodegenerative disease treatments.

The safety profile of 1-(oxan-4-yl)prop-2-yn-1-amine has been evaluated in recent preclinical studies. While generally showing good tolerability, researchers have noted the importance of careful structural optimization to minimize potential off-target effects associated with the propargylamine moiety. Current structure-activity relationship (SAR) studies are focusing on modifications that maintain therapeutic efficacy while improving selectivity.

As research progresses, 1-(oxan-4-yl)prop-2-yn-1-amine continues to demonstrate its value as a multifunctional building block in medicinal chemistry. Its unique combination of structural features offers opportunities for innovation across multiple therapeutic areas, from oncology to CNS disorders. Future directions include exploring its application in covalent inhibitor design and as a component of novel drug delivery systems.